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Compound of Interest

Compound Name: 2-Methoxyethyl acetoacetate

Cat. No.: B1582607

An In-Depth Technical Guide to 2-Methoxyethyl Acetoacetate

This technical guide provides a detailed overview of the fundamental physicochemical
properties of 2-Methoxyethyl acetoacetate, a compound relevant to researchers, scientists,
and professionals in drug development and polymer science.

Core Molecular Information

2-Methoxyethyl acetoacetate is a chemical compound with the molecular formula C7H1204.
[1][2][3][4] Its molecular weight is approximately 160.17 g/mol .[1][2][3][4] Also known by other
names such as Acetoacetic acid 2-methoxyethyl ester and 2-methoxyethyl 3-oxobutanoate, this
compound serves as a useful research chemical.[3][4]

Physicochemical Data

The quantitative properties of 2-Methoxyethyl acetoacetate are summarized in the table
below for ease of reference and comparison.
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Property Value

Molecular Formula C7H1204[1][2][3][4]

Molecular Weight 160.17 g/mol [1][2][3][4]

CAS Number 22502-03-0[1][2][3][4]

Density 1.060 g/cm3[1] - 1.09 g/mL at 25 °C[2]
Boiling Point 90.00 °C[1]

Flash Point 103.30 °C[1]

Refractive Index 1.434 at 20 °C/DJ[2]

Experimental Protocols

Detailed methodologies for specific experiments involving 2-Methoxyethyl acetoacetate were
not provided in the scope of this guide. The primary synthesis routes include the reaction of
diketene with 2-methoxyethanol or the transesterification of an alkyl acetoacetate, such as
ethyl acetoacetate, with 2-methoxyethanol.[4] The latter process is often catalyzed by an acid
or base and driven by the removal of the lower-boiling alcohol byproduct.[4]

Molecular Structure

The logical relationship between the atoms in the 2-Methoxyethyl acetoacetate molecule is
visualized below. This diagram illustrates the connectivity of the atoms, forming the ester of
acetoacetic acid and 2-methoxyethanol.
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Acetoacetate Group

-Methoxyethyl Group

Click to download full resolution via product page

Caption: Molecular structure of 2-Methoxyethyl acetoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. 2-Methoxyethyl acetoacetate | 22502-03-0 | FM60070 [biosynth.com]

e 2. 2-Methoxyethyl acetoacetate | 22502-03-0 [chemicalbook.com]

e 3. scbt.com [scbt.com]

e 4. 2-Methoxyethyl acetoacetate | 22502-03-0 | Benchchem [benchchem.com]

« To cite this document: BenchChem. [2-Methoxyethyl acetoacetate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582607#2-methoxyethyl-acetoacetate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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